Cas no 82866-04-4 (1H-Indeno[1,2-c]isoxazole(9CI))
![1H-Indeno[1,2-c]isoxazole(9CI) structure](https://www.kuujia.com/scimg/cas/82866-04-4x500.png)
82866-04-4 structure
Product name:1H-Indeno[1,2-c]isoxazole(9CI)
1H-Indeno[1,2-c]isoxazole(9CI) Chemical and Physical Properties
Names and Identifiers
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- 1H-Indeno[1,2-c]isoxazole(9CI)
- 1H-indeno[1,2-c][1,2]oxazole
- 82866-04-4
- DTXSID00667773
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- Inchi: InChI=1S/C10H7NO/c1-2-4-9-7(3-1)5-8-6-12-11-10(8)9/h1-6,11H
- InChI Key: GWVDJYZAHSZBPR-UHFFFAOYSA-N
- SMILES: C1=CC2=CC3=CONC3=C2C=C1
Computed Properties
- Exact Mass: 157.05300
- Monoisotopic Mass: 157.052763847g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 183
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 28.9Ų
- XLogP3: 3
Experimental Properties
- PSA: 28.93000
- LogP: 2.91410
1H-Indeno[1,2-c]isoxazole(9CI) Related Literature
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Balakrishna Dulla,Neelima D. Tangellamudi,Sridhar Balasubramanian,Swapna Yellanki,Raghavender Medishetti,Rakesh Kumar Banote,Girish Hari Chaudhari,Pushkar Kulkarni,Javed Iqbal,Oliver Reiser,Manojit Pal Org. Biomol. Chem. 2014 12 2552
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